Cas no 71271-28-8 (3-bromo-2-methylpropanoyl chloride)

• Product Name: 3-bromo-2-methylpropanoyl chloride
• CAS No: 71271-28-8
• MF: C₄H₆BrClO
• MW: 185.446839809418
• CID: 1749064
• PubChem ID: 12546898
• Update Time: 2025-04-21

3-bromo-2-methylpropanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methylpropanoyl chloride
• propanoyl chloride, 3-bromo-2-methyl-
• LogP
• SCHEMBL347467
• 71271-28-8
• DTXSID301297897

• Inchi： 1S/C4H6BrClO/c1-3(2-5)4(6)7/h3H,2H2,1H3
• InChI Key： ZVDKTPOXSAEUQU-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)Cl)C

Computed Properties

• Exact Mass: 183.92908
• Monoisotopic Mass: 183.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2

Experimental Properties

• Density: 1.59
• Boiling Point: 173.7°C at 760 mmHg
• Flash Point: 58.8°C
• Refractive Index: 1.48
• PSA: 17.07